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Compound of Interest
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CAS No.: 541-23-1
Cat. No.: B1206954
Get Quote
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Content Type: Technical Reference & Protocol Guide Subject: 3-Methylbutan-1-amine
Hydrochloride (Isoamylamine Hydrochloride) CAS: 541-23-1

Part 1: Executive Summary & Chemical Identity

3-Methylbutan-1-amine hydrochloride (also known as Isoamylamine hydrochloride) is a primary
aliphatic amine salt widely utilized as a nitrogen-containing building block in the synthesis of
pharmaceutical intermediates, agrochemicals, and surfactants.

In drug development, it serves as a critical alkylating agent or nucleophile precursor. Its
hydrochloride salt form is preferred over the free base due to enhanced stability, reduced
volatility, and improved handling characteristics. However, its hygroscopic nature requires
rigorous moisture control during storage and dispensing to maintain stoichiometric precision.

Chemical Identity Table[1][2][3][4]
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Parameter Value

IUPAC Name 3-Methylbutan-1-amine hydrochloride
Common Name Isoamylamine hydrochloride

CAS Number 541-23-1

Molecular Formula CsHisN[1][2][3][4] - HCI

Molecular Weight 123.62 g/mol

SMILES CC(C)CCN.CI

Appearance White to off-white crystalline powder

Part 2: Physicochemical Constants|7]

The following data aggregates experimental values and authoritative computed properties. In
application, the Melting Point is the primary indicator of purity; a sharp range indicates high
crystallinity, while broadening suggests moisture absorption or impurities.

Physical Constants Data[2][7]
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Property Value Context/Notes
Distinctive sharp melting point.
Melting Point 215 - 217 °C (Decomposes) Significant broadening occurs
if wet.
The free base boils at 95-97
- _ N/A (Salt _
Boiling Point ) ) °C. The salt sublimes or
dissociates/decomposes) -
decomposes before boiling.
Salt density is higher; typically
Density ~0.75 g/mL (Free Base lit.)[2] estimated at 1.0-1.1 g/cms for
crystalline packing.
Refers to the ammonium ion (
pKa (Conjugate Acid) 10.6 (at 25 °C)

) deprotonation. Indicates a

stable salt in neutral pH.

High polarity allows rapid

Solubility (Water) Freely Soluble ) )
dissolution (>50 mg/mL).
Solubility (Ethanol) Soluble Useful for recrystallization.
. Critical for purification
Solubility (Ether) Insoluble ) S
(antisolvent precipitation).
o ) Must be stored under inert
Hygroscopicity High

atmosphere or desiccant.

Part 3: Structural Identification & Spectroscopy

Accurate identification relies on distinguishing the salt from the free base. The protonation of

the nitrogen atom causes a characteristic downfield shift in the

-methylene protons in NMR and broadens the N-H stretching bands in IR.

Nuclear Magnetic Resonance (NMR) Analysis[6][7][8][9]

[10]
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Logic: Upon formation of the hydrochloride salt, the electron density around the nitrogen
decreases, deshielding adjacent protons.

e Solvent: D20 (Deuterium Oxide) is recommended due to solubility.
o Reference: 3-Methylbutan-1-amine (Free Base)

-CH:z appears at ~2.71 ppm.[4] In the HCI salt, this signal shifts downfield to ~2.90 — 3.05
ppm.

Predicted 'H NMR Data (D>0, 400 MHZ)

Shift (
Position Proton Count Multiplicity Assignment
ppm)
1 2H Triplet (broad) 2.95-3.05 (
-methylene)
2 1H Multiplet 1.60-1.70 (Methine)
3 2H Quartet/Multiplet 1.45-1.55 (
-methylene)
4 6H Doublet 0.90 - 0.95 (Terminal
Methyls)

Infrared Spectroscopy (FT-IR)[9]

o« Ammonium Band: A broad, strong absorption between 2800 — 3200 cm~1! corresponds to the
N-H stretching of the primary ammonium salt (

). This obscures the sharp peaks seen in the free base.

e Fingerprint: C-N stretch appears around 1000 — 1200 cm™1,

Part 4: Synthesis & Purification Protocol
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Objective: Convert commercially available Isoamylamine (liquid) into high-purity Isoamylamine
Hydrochloride (solid) to ensure stoichiometry in subsequent reactions.

Method: Anhydrous Precipitation

This method is preferred over aqueous acidification because it yields a dry, crystalline
precipitate immediately, avoiding difficult water removal steps.

Reagents
e Isoamylamine (Free Base) [CAS: 107-85-7][2][4]

e HCI (4M in Dioxane or generated gas)

o Diethyl Ether (Anhydrous) or Methyl tert-butyl ether (MTBE)

Step-by-Step Protocol

» Dissolution: Dissolve 10 mmol of Isoamylamine in 20 mL of anhydrous Diethyl Ether in a
round-bottom flask. Cool to 0 °C in an ice bath.

 Acidification: Dropwise add 1.1 equivalents of HCI (4M in Dioxane) or bubble anhydrous HCI
gas through the solution.

o Observation: A thick white precipitate will form immediately.
e Equilibration: Stir at 0 °C for 30 minutes to ensure complete salt formation.
« Filtration: Filter the solid under vacuum (Buchner funnel).

e Washing: Wash the filter cake 3x with cold anhydrous ether to remove unreacted amine and
excess acid.

e Drying: Dry the white powder in a vacuum desiccator over

for 12 hours.

Purification Logic (Recrystallization)

If the melting point is broad (< 215 °C), recrystallization is required.
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» Solvent System: Ethanol (Good solvent) / Diethyl Ether (Antisolvent).

e Procedure: Dissolve in minimum hot ethanol. Add warm ether until turbidity appears. Cool
slowly to 4 °C.

Part 5: Visualization of Workflows
Diagram 1: Synthesis & Salt Formation Workflow

This diagram illustrates the critical decision points in converting the free base to the
hydrochloride salt.
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Caption: Workflow for the anhydrous synthesis and quality control of Isoamylamine
Hydrochloride.

Diagram 2: Solubility & Handling Logic

A decision tree for selecting the correct solvent and handling conditions based on the
compound's physical properties.

Water/D20 Use for:
Dissolves (High Solubility) NMR, Aqueous Reactions
Isoamylamine HCI Insoluble Non-Polar Solvents Use for:

(lonic Lattice)

Mod. Soluble (Hot) (Ether, Hexane) Washing, Precipitation

Alcohols Use for:
(EtOH, MeOH) Recrystallization

Click to download full resolution via product page
Caption: Solubility profile guiding solvent selection for analysis, purification, and reaction.

Part 6: Handling & Safety
Hygroscopicity Management

Amine hydrochlorides are prone to absorbing atmospheric moisture, which leads to "clumping”
and weighing errors.

o Storage: Store in a tightly sealed amber glass vial within a desiccator containing silica gel or

o Weighing: If high precision is required, weigh quickly or in a glovebox.

Safety Profile (GHS Classifications)

 Signal Word: Warning

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.

* PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to
avoid dust inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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